Cas no 1227954-76-8 (4-{2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}benzoic Acid)

• Product Name: 4-{2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}benzoic Acid
• CAS No: 1227954-76-8
• MF: C₁₄H₈F₃N₃O₂S
• MW: 339.29243183136
• MDL: MFCD11846269
• CID: 4689497
• Update Time: 2023-11-22

4-{2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}benzoic acid
• 4-(2-(5-(Trifluoromethyl)-1H-pyrazol-1-yl)thiazol-4-yl)benzoic acid
• PC300655
• 4-{2-5-(Trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-4-yl}benzoic Acid

• MDL： MFCD11846269
• Inchi： 1S/C14H8F3N3O2S/c15-14(16,17)11-5-6-18-20(11)13-19-10(7-23-13)8-1-3-9(4-2-8)12(21)22/h1-7H,(H,21,22)
• InChI Key： BYGBEBYGFUYDOF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)O)=CC=2)N=C1N1C(C(F)(F)F)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Topological Polar Surface Area: 96.2